Cas no 1217486-96-8 (N-[4-(fluoromethyl)-2-thiazolyl]-Acetamide)

N-[4-(fluoromethyl)-2-thiazolyl]-Acetamide structure
1217486-96-8 structure
Product Name:N-[4-(fluoromethyl)-2-thiazolyl]-Acetamide
CAS No:1217486-96-8
MF:C6H7FN2OS
MW:174.195983171463
CID:1102067
PubChem ID:59293708
Update Time:2025-04-20

N-[4-(fluoromethyl)-2-thiazolyl]-Acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(fluoromethyl)-2-thiazolyl]-Acetamide
    • N-(4-(fluoromethyl)thiazol-2-yl)acetamide
    • DB-130373
    • 1217486-96-8
    • SCHEMBL1939115
    • N-[4-(fluoromethyl)-1,3-thiazol-2-yl]acetamide
    • FKQBVKPXCZYXPU-UHFFFAOYSA-N
    • N-[4-(fluoromethyl)-2-thiazolyl]acetamide
    • N-(4-Fluoromethyl-thiazol-2-yl)-acetamide
    • Inchi: 1S/C6H7FN2OS/c1-4(10)8-6-9-5(2-7)3-11-6/h3H,2H2,1H3,(H,8,9,10)
    • InChI Key: FKQBVKPXCZYXPU-UHFFFAOYSA-N
    • SMILES: S1C=C(CF)N=C1NC(C)=O

Computed Properties

  • Exact Mass: 174.02631219g/mol
  • Monoisotopic Mass: 174.02631219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 70.2Ų
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